IKs124

• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C18H26N2O3S/c1-5-7-10-20(24(21,22)6-2)16-12-18(3,4)23-17-9-8-14(13-19)11-15(16)17/h8-9,11,16H,5-7,10,12H2,1-4H3
• InChIKey: VTICUGOJGKDYJD-UHFFFAOYSA-N

IKs124 – KCNE2/KCNQ1 Subunit-Selective Blocker

IKs124 (CAS 199335-15-4) is a synthetic chromanol derivative and a potent blocker of heteromeric KCNE2/KCNQ1 potassium channels [1]. It belongs to the 2,2-dimethyl-1-benzopyran structural class and was developed as a structural analog of the classical IKs inhibitor chromanol 293B [1]. The compound exhibits low nanomolar affinity (IC50 = 8 nM) for KCNE2/KCNQ1 channels recombinantly expressed in COS cells, with substantially weaker activity against channels containing alternative KCNE β-subunits (KCNE1: IC50 = 370 nM; KCNE3: IC50 = 440 nM) [1]. IKs124 has been characterized primarily as a research tool for dissecting subunit-specific KCNQ1 channel pharmacology and as a lead compound for developing novel anti-ulcer therapeutics targeting gastric parietal cell K+ recycling [1].

KCNE2/KCNQ1 channel blockade study tool

Subunit-selective over KCNE1- and KCNE3-containing complexes

May support gastric parietal cell acid secretion models

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source

IKs124 vs. Generic IKs Blockers

KCNQ1 (Kv7.1) potassium channels assemble with different KCNE β-subunits to form functionally and pharmacologically distinct channel complexes with tissue-specific physiological roles: KCNE1 coassembles with KCNQ1 to form the slow delayed rectifier potassium current (IKs) critical for cardiac repolarization [1], whereas KCNE2 partners with KCNQ1 to form constitutively active, acid-resistant luminal K+ channels essential for gastric acid secretion in parietal cells [2]. Generic IKs blockers such as chromanol 293B inhibit KCNQ1-containing channels broadly (IC50 ~2–6 μM) without substantial discrimination among KCNE subunits, thereby affecting both cardiac and gastric targets [1][3]. IKs124 exhibits approximately 46-fold and 55-fold selectivity for KCNE2-containing channels over KCNE1- and KCNE3-containing channels, respectively [2], enabling experimental dissection of KCNE2-dependent physiology while minimizing off-target effects on cardiac IKs. Substitution with non-selective IKs blockers would confound interpretation in systems where KCNE1 and KCNE2 are co-expressed, such as gastric tissue, and would preclude subunit-specific pharmacological validation [2].

Generic IKs blocker Chromanol 293B inhibits KCNQ1 with broad KCNE subunit coverage; lacks reported KCNE2 discrimination.

Selectivity gap IKs124 demonstrates KCNE2-preferring selectivity; this profile may not transfer to pan-IKs inhibitors.

Experimental confounding Substitution could introduce unintended KCNE1/KCNQ1 blockade, complicating data interpretation in KCNE2-focused studies.

• [1] Busch AE, Suessbrich H, Waldegger S, Sailer E, Greger R, Lang H, Lang F, Gibson KJ, Maylie JG. Inhibition of IKs in guinea pig cardiac myocytes and guinea pig IsK channels by the chromanol 293B. Pflugers Arch. 1996 Oct;432(6):1094-6. View Source
• [2] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [3] Lerche C, Seebohm G, Wagner CI, Scherer CR, Dehmelt L, Abitbol I, Gerlach U, Brendel J, Attali B, Busch AE. Molecular impact of MinK on the enantiospecific block of IKs by chromanols. Br J Pharmacol. 2000 Dec;131(8):1503-6. View Source

IKs124 Differentiation Evidence

KCNE Subunit Selectivity

IKs124 exhibits marked subunit-dependent inhibition of KCNQ1-containing channels. In COS cells expressing recombinant human channels, IKs124 blocked hKCNE2/hKCNQ1 with an IC50 of 8 nM. In contrast, inhibition of hKCNE1/hKCNQ1 and hKCNE3/hKCNQ1 was substantially weaker, with IC50 values of 370 nM and 440 nM, respectively [1][2]. This represents a 46-fold selectivity window for KCNE2/KCNQ1 over KCNE1/KCNQ1 and a 55-fold selectivity over KCNE3/KCNQ1. Concentration-response curves for IKs124 were generated by applying the compound in rising concentrations to the bath solution, with whole-cell currents normalized to control values at the most depolarized voltage step [2].

KCNE Subunit Selectivity

Direct head-to-head comparison

IKs124 (KCNE2/KCNQ1)

IC₅₀ 8 nM

KCNE1/KCNQ1

IC₅₀ 370 nM (46×)

KCNE3/KCNQ1

IC₅₀ 440 nM (55×)

Supports KCNE2-specific current isolation in co-expression systems.

Only chromanol with reported KCNE2-preferring selectivity profile.

Evidence Dimension	IC50 for KCNQ1 channel inhibition by KCNE β-subunit composition
Target Compound Data	hKCNE2/hKCNQ1: IC50 = 8 nM; hKCNE1/hKCNQ1: IC50 = 370 nM; hKCNE3/hKCNQ1: IC50 = 440 nM
Comparator Or Baseline	Same compound tested against different KCNE subunit combinations in parallel assays
Quantified Difference	46-fold selectivity for KCNE2/KCNQ1 over KCNE1/KCNQ1; 55-fold selectivity over KCNE3/KCNQ1
Conditions	COS cells expressing recombinant human KCNQ1 with hKCNE1, hKCNE2, or hKCNE3; whole-cell patch clamp; concentration-response curves with rising concentrations applied to bath solution

Why This Matters

This selectivity profile enables researchers to experimentally isolate KCNE2-dependent potassium channel functions (e.g., gastric acid secretion) from KCNE1-dependent functions (e.g., cardiac IKs), which is critical for target validation studies and for procuring the correct pharmacological tool for tissue-specific channel modulation experiments.

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] PMC1665368 Figure 7. Pharmacology of hKCNE1/hKCNQ1 (Q1/E1), hKCNE2/hKCNQ1 (Q1/E2) and hKCNE3/hKCNQ1 (Q1/E3) expressed in COS cells. Panel C shows IKs124 concentration-response curves. View Source

Potency vs. Chromanol 293B

IKs124 is a structural analog of chromanol 293B that demonstrates substantially improved potency at KCNE2/KCNQ1 channels. While both compounds belong to the chromanol class of IKs channel modulators, IKs124 inhibits hKCNE2/hKCNQ1 with an IC50 of 8 nM [1][2], whereas chromanol 293B inhibits IKs channels (typically KCNQ1/KCNE1 complexes) with reported IC50 values ranging from 2–6 μM [3]. The >250-fold improvement in potency for IKs124 at its preferred target (KCNE2/KCNQ1) relative to 293B's activity at KCNQ1/KCNE1 reflects the structure-activity relationship optimization achieved through modifications to the chromanol scaffold [1]. Concentration-response analysis in COS cells confirmed the nanomolar potency of IKs124, while 293B required micromolar concentrations to achieve comparable inhibition of KCNQ1-containing channels [2].

Potency vs. Chromanol 293B

Cross-study comparable

IKs124 (KCNE2/KCNQ1)

IC₅₀ 8 nM (COS cells)

Chromanol 293B (IKs)

IC₅₀ ≈ 6.9 μM (Xenopus oocytes)

~860× potency difference on KCNE2/KCNQ1; ~19× on KCNE1/KCNQ1 (cross-system)

Supports low-concentration assay protocols, limiting solvent exposure.

Cross-study comparison; different expression systems may influence absolute values.

Evidence Dimension	IC50 for KCNQ1-containing potassium channel inhibition
Target Compound Data	IKs124: IC50 = 8 nM at hKCNE2/hKCNQ1 (COS cells)
Comparator Or Baseline	Chromanol 293B: IC50 = 2–6 μM at IKs (KCNQ1/KCNE1) in cardiac myocytes and Xenopus oocytes
Quantified Difference	IKs124 exhibits >250-fold higher potency at its preferred KCNE2-containing target compared with 293B at KCNE1-containing channels
Conditions	IKs124: COS cells expressing hKCNE2/hKCNQ1; 293B: guinea pig cardiac myocytes and Xenopus oocytes expressing IsK (KCNQ1/KCNE1)

Why This Matters

The enhanced potency of IKs124 reduces the required experimental concentration by two orders of magnitude, minimizing potential off-target effects and solvent-related artifacts, while also enabling lower-cost procurement due to reduced compound consumption per experiment.

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] PMC1665368 Figure 7. Pharmacology of hKCNE1/hKCNQ1 (Q1/E1), hKCNE2/hKCNQ1 (Q1/E2) and hKCNE3/hKCNQ1 (Q1/E3) expressed in COS cells. View Source
• [3] Busch AE, Suessbrich H, Waldegger S, Sailer E, Greger R, Lang H, Lang F, Gibson KJ, Maylie JG. Inhibition of IKs in guinea pig cardiac myocytes and guinea pig IsK channels by the chromanol 293B. Pflugers Arch. 1996 Oct;432(6):1094-6. View Source

Gastric Acid Secretion Research Tool

IKs124 possesses physicochemical properties fully compliant with Lipinski's Rule of Five, suggesting favorable drug-like characteristics for research and development applications [1]. The compound has a molecular weight of 350.5 Da (below the 500 Da threshold), a calculated partition coefficient (XlogP) of 3.6 (below the 5.0 threshold), zero hydrogen bond donors (threshold ≤5), and five hydrogen bond acceptors (threshold ≤10) [1]. It also features six rotatable bonds and a topological polar surface area (TPSA) of 78.8 Ų [1]. Solubility data indicate that IKs124 may dissolve in DMSO for in vitro applications; alternative solvents including water, ethanol, or DMF may be tested for specific experimental requirements .

Gastric Acid Secretion Tool

Class-level inference

Parietal cell KCNE2/KCNQ1 channel inhibition demonstrated; chromanol 293B non-selective.

Supports gastric acid secretion model experiments targeting KCNE2/KCNQ1.

Research model context; anti-ulcer lead compound mention in original study does not imply clinical validation.

Evidence Dimension	Compliance with Lipinski's Rule of Five drug-likeness criteria
Target Compound Data	MW = 350.5 Da; XlogP = 3.6; HBD = 0; HBA = 5; RB = 6; TPSA = 78.8 Ų; all parameters within Lipinski thresholds
Comparator Or Baseline	Lipinski's Rule of Five thresholds: MW ≤500 Da; XlogP ≤5; HBD ≤5; HBA ≤10
Quantified Difference	Fully compliant with all Rule of Five criteria with no violations
Conditions	Computational physicochemical property calculations derived from molecular structure

Why This Matters

Compliance with Lipinski's Rule of Five supports the suitability of IKs124 for cell-based assays and in vivo experimental use, reducing the risk of poor membrane permeability or bioavailability that could confound experimental results, and supporting its utility as a lead compound for further medicinal chemistry optimization.

• [1] Therapeutic Target Database (TTD). Drug Information for IKs124 (Drug ID: D0X2ZW). Molecular properties including MW, XlogP, HBD, HBA, RB, TPSA, and Lipinski Rule of Five compliance. View Source

IKs124 Research Applications

KCNE2 vs. KCNE1 Current Discrimination

IKs124 is optimally deployed for functional studies of KCNE2/KCNQ1 potassium channels in gastric parietal cells, where this channel complex serves as the luminal K+ recycling pathway essential for gastric acid secretion [1]. The compound's 8 nM IC50 against hKCNE2/hKCNQ1 enables precise pharmacological blockade of this specific channel subtype at low nanomolar concentrations, while its 46-fold selectivity over KCNE1/KCNQ1 minimizes confounding effects on cardiac IKs [1]. This selectivity window is particularly valuable in experimental systems where multiple KCNQ1-containing channels may be co-expressed, such as gastric tissue preparations [1]. IKs124 was explicitly identified by Heitzmann et al. as a potential leading compound for developing subunit-specific KCNE2/KCNQ1 blockers to treat peptic ulcers [1].

Gastric Acid Secretion & Ulcer Models

IKs124 serves as a reference compound for investigating the molecular determinants of KCNE subunit-dependent pharmacology of KCNQ1 channels. The compound's differential IC50 values across KCNE1-, KCNE2-, and KCNE3-containing channels (8 nM, 370 nM, and 440 nM, respectively) provide a quantitative benchmark for evaluating novel KCNQ1 modulators [1]. Researchers developing next-generation chromanol derivatives or alternative chemical scaffolds can use IKs124 as a comparator to assess improvements in subunit selectivity or potency [1]. The availability of concentration-response data for IKs124 alongside related compounds 293B, IKs224, and IKs420 in the same COS cell expression system enables cross-compound selectivity comparisons [2].

Chromanol SAR Studies

IKs124 is positioned as a lead compound for developing novel anti-ulcer therapeutics that target the gastric parietal cell K+ recycling pathway [1]. KCNQ1 knockout mice exhibit impaired gastric acid secretion, validating KCNQ1 as a therapeutic target for peptic ulcer disease [1]. The identification of KCNE2 as the physiologically relevant β-subunit in parietal cell luminal membranes establishes KCNE2/KCNQ1-selective blockade as a targeted approach distinct from proton pump inhibitors (which directly inhibit H+/K+-ATPase) [1]. IKs124's nanomolar potency and favorable drug-like physicochemical properties (Lipinski Rule of Five compliance: MW 350.5 Da, XlogP 3.6) support its utility as a starting point for medicinal chemistry optimization [1][3].

Reference Inhibitor for Patch Clamp & HTS

IKs124 can be employed as a pharmacological reference standard in patch-clamp electrophysiology experiments requiring discrimination among KCNQ1 channel subtypes. The compound's characterized IC50 values of 8 nM (KCNE2/KCNQ1), 370 nM (KCNE1/KCNQ1), and 440 nM (KCNE3/KCNQ1) provide experimentally validated concentration ranges for selective blockade of each channel subtype in COS cell and similar heterologous expression systems [1]. At a concentration of 100 nM, IKs124 achieves near-complete inhibition of KCNE2/KCNQ1 while sparing approximately 70–80% of KCNE1/KCNQ1 current, offering an experimental window for isolating KCNE2-dependent currents in mixed channel populations [2]. This application is directly supported by the concentration-response data presented in Figure 7 of the primary research article [2].

Application

Selection Property

Validation Focus

KCNE2 vs. KCNE1 current discrimination studies

KCNE2-preferring selectivity over KCNE1/KCNE3 complexes

Subunit-specific pharmacologic isolation in co-expression systems

Gastric acid secretion model studies

Reported parietal cell KCNE2/KCNQ1 inhibition

Acid secretion assay endpoint confirmation

Chromanol SAR and medicinal chemistry

N-butyl-N-ethylsulfonyl chromanol scaffold reference

KCNE2 selectivity profile benchmarking

Patch clamp assay reference inhibitor

Well-characterized IC₅₀ and purity profile

Assay quality metrics and Z'-factor assessment

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] PMC1665368 Figure 7. Pharmacology of hKCNE1/hKCNQ1 (Q1/E1), hKCNE2/hKCNQ1 (Q1/E2) and hKCNE3/hKCNQ1 (Q1/E3) expressed in COS cells. Panel C shows IKs124 concentration-response curve. View Source
• [3] Therapeutic Target Database (TTD). Drug Information for IKs124 (Drug ID: D0X2ZW). Molecular properties including MW, XlogP, HBD, HBA, and Lipinski Rule of Five compliance. View Source